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Cat. No.: B15604068

Get Quote

An In-depth Overview of the Gastrin-Releasing Peptide Receptor Antagonist

Abstract
RC-3095 TFA is a potent and selective antagonist of the gastrin-releasing peptide receptor

(GRPR), also known as the bombesin receptor subtype 2 (BB2). This peptide analog has

garnered significant interest within the scientific community for its potential therapeutic

applications in oncology, inflammatory diseases, and other conditions characterized by GRPR

overexpression or activation. This technical guide provides a comprehensive overview of the

chemical properties, mechanism of action, and experimental applications of RC-3095 TFA,

tailored for researchers, scientists, and drug development professionals.

Chemical Information and Physicochemical
Properties
RC-3095 TFA is the trifluoroacetate salt of RC-3095, a synthetic peptide analog of bombesin.

The trifluoroacetate counterion improves the solubility and stability of the peptide.
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Property Value Reference

CAS Number 1217463-61-0 [1]

Molecular Formula C₅₈H₈₀F₃N₁₅O₁₁ [1]

Molecular Weight 1220.34 g/mol [1]

Appearance White to off-white solid [2]

Solubility
Water: 40 mg/mL (32.78 mM)

with sonication
[1]

Storage (Powder)

-80°C for 2 years; -20°C for 1

year (sealed, away from

moisture)

[1]

Storage (In Solution)

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture)

[2]

Mechanism of Action: GRPR Antagonism and
Downstream Signaling
RC-3095 TFA exerts its biological effects by competitively binding to the gastrin-releasing

peptide receptor (GRPR), a G-protein coupled receptor (GPCR). In normal physiology, the

binding of the endogenous ligand, gastrin-releasing peptide (GRP), to GRPR initiates a

signaling cascade that plays a role in numerous physiological processes, including

gastrointestinal hormone release, smooth muscle contraction, and epithelial cell proliferation.[3]

In various pathological states, particularly in certain cancers, GRPR is overexpressed and

contributes to tumor growth and proliferation.[3]

RC-3095 TFA, as a selective antagonist, blocks the binding of GRP to GRPR, thereby inhibiting

the activation of the downstream signaling pathway. The primary signaling cascade initiated by

GRPR activation is through its coupling to the Gq alpha subunit of the heterotrimeric G-protein.

[4][5]

The inhibition of this pathway by RC-3095 TFA leads to the following key events:
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Inhibition of Phospholipase C (PLC) Activation: RC-3095 TFA prevents the Gq-mediated

activation of PLC.[5]

Suppression of Second Messenger Production: Consequently, the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and

diacylglycerol (DAG) is blocked.[5][6]

Prevention of Intracellular Calcium Mobilization: The absence of IP₃ generation prevents the

release of calcium (Ca²⁺) from the endoplasmic reticulum.[5][7]

Inhibition of Protein Kinase C (PKC) Activation: The lack of DAG and Ca²⁺ elevation prevents

the activation of PKC, a key enzyme in cellular proliferation and signaling.[5][7]

This blockade of the GRPR signaling cascade ultimately leads to the attenuation of the

mitogenic and pro-inflammatory effects of GRP.
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GRPR Signaling Pathway and Inhibition by RC-3095 TFA.

Experimental Applications and Quantitative Data
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RC-3095 TFA has been utilized in a variety of in vitro and in vivo models to investigate its

therapeutic potential.

Oncology Research
RC-3095 TFA has demonstrated significant anti-tumor activity in preclinical models of cancers

that overexpress GRPR, such as pancreatic, small cell lung, and colon cancers.[5][8][9]

In Vivo Efficacy of RC-3095 TFA in Cancer Models

Cancer Model Animal Model
RC-3095 TFA
Dose &
Administration

Key Findings Reference

Pancreatic

Cancer (CFPAC-

1 xenograft)

Nude Mice
10 µg, s.c., twice

daily for 25 days

- 37% decrease

in final tumor

weight- 49%

decrease in

tumor growth

rate

[9]

Pancreatic

Cancer (CFPAC-

1 xenograft)

Nude Mice
20 µg, s.c., daily

for 4 weeks

- Significant

reduction in

tumor volume

and weight

[10]

Small Cell Lung

Carcinoma (H-69

xenograft)

Athymic Nude

Mice

10 µg, s.c., daily

for 5 weeks

- ~50% decrease

in tumor volume

(P < 0.05)-

62.3% reduction

in EGF-R levels

(P < 0.01)

[8][11]

In Vitro Efficacy of RC-3095 TFA in Cancer Cell Lines
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Cell Line Assay
RC-3095 TFA
Concentration

Key Findings Reference

CFPAC-1

(Pancreatic)
Cell Growth 1 nM

- Effective

inhibition of

bombesin-

stimulated

growth

[9]

CFPAC-1

(Pancreatic)
Cell Growth 1 µM

- Total

suppression of

bombesin-

induced growth

[9]

CFPAC-1

(Pancreatic)

DNA Synthesis

([³H]thymidine)
Not specified

- Inhibition of

basal and

bombesin-

stimulated DNA

synthesis

[9]

Inflammatory Disease Research
The anti-inflammatory properties of RC-3095 TFA have been investigated in models of arthritis.

[12][13]

In Vivo Efficacy of RC-3095 TFA in Arthritis Models
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Arthritis Model Animal Model
RC-3095 TFA
Dose &
Administration

Key Findings Reference

Antigen-Induced

Arthritis (AIA)
Male Balb/c mice

1 mg/kg, s.c.,

twice daily for 2

or 10 days

- Reduced

neutrophil

migration-

Reduced

mechanical

hypernociception

- Inhibition of IL-

17, IL-1β, and

TNFα levels

[1][2]

Collagen-

Induced Arthritis

(CIA)

Male DBA/1J

mice

0.3 or 1 mg/kg,

s.c., twice daily

for 10 days

- Significant

reduction in

arthritis clinical

scores- Reduced

synovial

inflammation and

hyperplasia

[1][2]

In Vitro Efficacy of RC-3095 TFA in Fibroblast-Like Synoviocytes (FLS)

Cell Type Assay
RC-3095 TFA
Concentration

Key Findings Reference

DBA/1J Mouse

FLS

Transwell

Invasion
1 µM

- Significantly

decreased the

number of

invading cells

[14]

Experimental Protocols
In Vivo Collagen-Induced Arthritis (CIA) Model
This protocol is a general guideline based on established methods for inducing and treating

CIA in mice.
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Arthritis Induction

Treatment Phase

Analysis
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Experimental Workflow for RC-3095 TFA in a CIA Mouse Model.
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Methodology:

Animals: DBA/1J mice, 8-10 weeks old, are commonly used due to their high susceptibility to

CIA.[15][16][17]

Induction of Arthritis:

Primary Immunization (Day 0): Emulsify bovine or chicken type II collagen in Complete

Freund's Adjuvant (CFA). Administer 100 µL of the emulsion intradermally at the base of

the tail.[15][16]

Booster Immunization (Day 21): Emulsify type II collagen in Incomplete Freund's Adjuvant

(IFA). Administer 100 µL of the emulsion intradermally at a different site near the base of

the tail.[16]

Treatment:

Begin treatment upon the first signs of arthritis (e.g., paw swelling and redness).

Prepare RC-3095 TFA in a sterile vehicle (e.g., saline).

Administer RC-3095 TFA (e.g., 0.3 or 1 mg/kg) subcutaneously twice daily for the duration

of the study (e.g., 10 days).[1][2] The control group receives vehicle only.

Assessment:

Monitor the incidence and severity of arthritis daily using a clinical scoring system (e.g., 0-

4 scale for each paw).

At the end of the study, collect hind paws for histological analysis of inflammation, pannus

formation, and bone erosion.

Collect joint tissue or serum to measure pro-inflammatory cytokine levels (e.g., IL-1β,

TNFα, IL-17) by ELISA.[13]

In Vitro Transwell Invasion Assay
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This protocol provides a general framework for assessing the effect of RC-3095 TFA on the

invasive properties of cells, such as fibroblast-like synoviocytes or cancer cells.

Methodology:

Preparation of Transwell Inserts:

Use Transwell inserts with a porous membrane (e.g., 8 µm pore size).[18]

For invasion assays, coat the upper surface of the membrane with a basement membrane

matrix (e.g., Matrigel) and allow it to solidify.[12][14][19]

Cell Seeding:

Culture cells (e.g., FLS or cancer cells) to ~80% confluency.

Serum-starve the cells for several hours to reduce basal migration.

Harvest the cells and resuspend them in a serum-free medium.

Seed a defined number of cells (e.g., 1 x 10⁵) into the upper chamber of the Transwell

insert.[18]

Treatment:

Add the cell suspension containing RC-3095 TFA at the desired concentration (e.g., 1 µM)

to the upper chamber.[14]

In the lower chamber, add a chemoattractant (e.g., medium with 10% FBS or a specific

growth factor like GRP) to stimulate invasion.[18]

Incubation:

Incubate the plates for a sufficient period to allow for cell invasion (e.g., 24-48 hours) at

37°C in a CO₂ incubator.[18]

Analysis:
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After incubation, remove the non-invading cells from the upper surface of the membrane

with a cotton swab.

Fix the invading cells on the lower surface of the membrane with a fixative (e.g.,

methanol).[19]

Stain the cells with a staining solution (e.g., crystal violet).[19]

Count the number of stained, invaded cells in several microscopic fields.

MTT Cell Proliferation Assay
This colorimetric assay is used to assess cell viability and proliferation.

Methodology:

Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow

them to adhere overnight.[20][21]

Treatment: Replace the medium with fresh medium containing various concentrations of RC-
3095 TFA and/or a mitogen like GRP.

Incubation: Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) to each well (final concentration of ~0.5 mg/mL) and incubate for 2-4 hours at 37°C.

[20][22] During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow

MTT to purple formazan crystals.

Solubilization: Add a solubilization solution (e.g., DMSO, or a solution of SDS in dilute HCl)

to each well to dissolve the formazan crystals.[20]

Absorbance Reading: Measure the absorbance of the solubilized formazan at a wavelength

of ~570 nm using a microplate reader. The intensity of the color is proportional to the number

of viable cells.[20]

Conclusion
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RC-3095 TFA is a valuable research tool for investigating the role of the GRP/GRPR signaling

pathway in health and disease. Its well-defined mechanism of action as a potent and selective

GRPR antagonist, combined with its demonstrated efficacy in preclinical models of cancer and

inflammation, makes it a compound of significant interest for further investigation and potential

therapeutic development. The information and protocols provided in this guide are intended to

support researchers in designing and executing robust experiments to explore the full potential

of RC-3095 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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